Cas no 2172152-97-3 (5-chloro-2-(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid)

5-Chloro-2-(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid is a pyrimidine derivative with a chloro substitution at the 5-position and a propargylamino group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its reactive functional groups, including the carboxylic acid and alkyne moiety, enable further derivatization through coupling or cyclization reactions. The chloro substituent enhances electrophilic reactivity, facilitating nucleophilic aromatic substitutions. This structural framework is valuable for constructing heterocyclic scaffolds with potential biological activity. The compound is typically handled under controlled conditions due to its reactivity and should be stored in a cool, dry environment to maintain stability.
5-chloro-2-(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid structure
2172152-97-3 structure
Product Name:5-chloro-2-(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid
CAS No:2172152-97-3
MF:C8H6ClN3O2
MW:211.605140209198
CID:5753568
PubChem ID:165523918
Update Time:2025-10-15

5-chloro-2-(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-2-[(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid
    • 2172152-97-3
    • EN300-1448884
    • 5-chloro-2-(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid
    • Inchi: 1S/C8H6ClN3O2/c1-2-3-10-8-11-4-5(9)6(12-8)7(13)14/h1,4H,3H2,(H,13,14)(H,10,11,12)
    • InChI Key: JNBCGZCLYBUBBM-UHFFFAOYSA-N
    • SMILES: ClC1C=NC(=NC=1C(=O)O)NCC#C

Computed Properties

  • Exact Mass: 211.0148541g/mol
  • Monoisotopic Mass: 211.0148541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 75.1Ų

5-chloro-2-(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid Pricemore >>

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